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Compound of Interest

Compound Name: 2-Tert-butyl-1,3-dimethylbenzene

Cat. No.: B14754114

An In-depth Technical Guide to the Physical Properties of 2-tert-butyl-1,3-dimethylbenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-tert-butyl-1,3-dimethylbenzene, an alkylated aromatic hydrocarbon, serves as a crucial
building block and solvent in various chemical syntheses.[1] Understanding its fundamental
physical properties is paramount for professionals in research and drug development, as these
characteristics dictate the compound's behavior in reaction media, its purification requirements,
and its handling and storage protocols. This guide provides a comprehensive overview of the
core physical properties of 2-tert-butyl-1,3-dimethylbenzene, grounded in established
analytical principles. We will delve into the theoretical underpinnings and provide detailed, field-
proven experimental protocols for their determination, ensuring a blend of technical accuracy
and practical insight.

Molecular and Chemical Identity

Correctly identifying the compound is the foundational step for any scientific investigation. The
structural and chemical identifiers for 2-tert-butyl-1,3-dimethylbenzene are crucial for cross-
referencing in literature and databases.

¢ |[UPAC Name: 2-tert-butyl-1,3-dimethylbenzene[2]

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b14754114?utm_src=pdf-interest
https://www.benchchem.com/product/b14754114?utm_src=pdf-body
https://www.benchchem.com/product/b14754114?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b14754114?utm_src=pdf-body
https://www.benchchem.com/product/b14754114?utm_src=pdf-body
https://www.benchchem.com/product/b14754114?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/529015
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14754114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

CAS Number: 1985-64-4[2]

Molecular Formula: Ci2H1s[2][3]

Molecular Weight: 162.27 g/mol [2][3]

Synonyms: tert-butyl-m-xylene, 2,6-dimethyl-t-butylbenzene[1][2]

The molecule's structure, featuring a bulky tert-butyl group flanked by two methyl groups on a

benzene ring, sterically influences its physical and chemical behavior.

Core Physical Properties

The following table summarizes the key physical properties of 2-tert-butyl-1,3-

dimethylbenzene and its common isomer, 1-tert-butyl-3,5-dimethylbenzene, for comparative

context. It is critical to note that while experimental data for the title compound is limited in

publicly accessible literature, the properties of its isomers provide valuable reference points.

2-tert-butyl-1,3-

1-tert-butyl-3,5-

Property . dimethylbenzene Source
dimethylbenzene
(Isomer)
Molecular Weight 162.27 g/mol 162.27 g/mol [2][3]
N ) (Not experimentally
Boiling Point ] 205-206 °C [41[5]
cited)
] ] (Not experimentally
Melting Point ] -18 °C [6]
cited)
) (Not experimentally
Density 0.867 g/mL at 25 °C [41[5]

cited)

(Not experimentally
cited)

Refractive Index

n20/D 1.495 [4][5]

Experimental Determination of Physical Properties
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The integrity of any physical data relies on robust and reproducible experimental methodology.
The following sections detail the principles and step-by-step protocols for measuring the
primary physical properties of liquid compounds like 2-tert-butyl-1,3-dimethylbenzene.

Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure, serving as a critical indicator of its volatility and purity. For small sample volumes, the
micro-reflux or Thiele tube method is highly effective and accurate.[7]

Causality Behind Experimental Choices:

o Thiele Tube: The specific shape of the Thiele tube is designed to allow for the circulation of
the heating oil (e.qg., paraffin oil) via convection. This ensures a uniform and gradual
temperature increase around the sample, which is essential for an accurate boiling point
reading.

 Inverted Capillary Tube: This small tube traps air. As the sample is heated, this trapped air,
along with the sample's vapor, expands and escapes, creating a stream of bubbles. At the
boiling point, the vapor pressure inside the capillary equals the atmospheric pressure. Upon
cooling, the point at which the liquid is drawn back into the capillary marks the equilibrium
where the external and internal pressures are balanced, precisely indicating the boiling point.

[7]
Experimental Protocol:

e Secure a small test tube containing 1-2 mL of 2-tert-butyl-1,3-dimethylbenzene to a
thermometer using a wire or thread.

o Seal one end of a capillary tube using a flame.
o Place the sealed capillary tube (open end down) into the test tube with the sample.[8]

o Position the assembly in a Thiele tube filled with a high-boiling point oil, ensuring the sample
is fully submerged in the oil bath.

o Gently heat the side arm of the Thiele tube with a Bunsen burner or a hot plate.
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e Observe for a continuous and rapid stream of bubbles emerging from the capillary tube.

» Cease heating and allow the apparatus to cool slowly.

e Record the temperature at the precise moment the bubbling stops and the liquid begins to
enter the capillary tube. This temperature is the boiling point.[7]
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Density Measurement Workflow.
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Refractive Index Measurement

The refractive index (n) is a dimensionless number that describes how light propagates through
a substance. It is a highly characteristic property used to identify and assess the purity of liquid
samples. [9]lt is defined as the ratio of the speed of light in a vacuum to the speed of light in the
substance. [9] Causality Behind Experimental Choices:

o Abbe Refractometer: This instrument is the standard for measuring the refractive index of
liquids. It works by measuring the critical angle at which light is refracted between a prism of
known refractive index and the liquid sample.

e Sodium D-Line (589 nm): The refractive index is dependent on the wavelength of light used.
[9]The sodium D-line is a historical and widely accepted standard, allowing for consistent
and comparable data across different laboratories. [9]* Temperature Control: Refractive
index is sensitive to temperature changes (it generally decreases as temperature increases).
[9]Modern refractometers have built-in temperature control, typically set to 20°C (nD20), to
ensure standardized and reproducible measurements. [9] Experimental Protocol:

» Calibrate the Abbe refractometer using a standard sample with a known refractive index
(e.g., distilled water).

e Ensure the prism surface is clean and dry.

e Using a pipette, apply a few drops of 2-tert-butyl-1,3-dimethylbenzene onto the lower
prism.

o Close the prisms securely.
e Turn on the light source (sodium lamp).

o Look through the eyepiece and turn the adjustment knob until the light and dark fields
converge into a sharp, distinct line.

« If necessary, adjust the chromaticity compensator to eliminate any color fringes and sharpen
the borderline.

e Press the "Read" button or look at the scale to obtain the refractive index value.
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e Record the temperature at which the measurement was taken.

(1. Calibrate RefractometeD

'

(2. Apply Liquid Sample to Prism)

'

(3. Close Prisms & IIIuminateD

'

G. Adjust for Sharp Boundary Lin%

'

5. Compensate for Color Fringes

'

6. Read Refractive Index Value

Final nD20 Value

Click to download full resolution via product page

Refractive Index Measurement Workflow.

Spectroscopic and Purity Confirmation

Before any physical property measurement, the identity and purity of the sample must be
confirmed. Spectroscopic methods are indispensable for this purpose.
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e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra provide
detailed information about the molecular structure, confirming the specific arrangement of
the tert-butyl and methyl groups on the benzene ring. For 1,3-dimethylbenzene (m-xylene),
the proton ratio of aryl to alkyl protons is a key identifier. [LO]* Mass Spectrometry (MS):
Provides the molecular weight of the compound and its fragmentation pattern, which serves
as a molecular fingerprint. [11]* Infrared (IR) Spectroscopy: Identifies the functional groups
present in the molecule. For an alkylbenzene, characteristic C-H stretching and bending
vibrations for both aromatic and aliphatic groups, as well as aromatic C=C stretching peaks,
would be expected.

Conclusion

The physical properties of 2-tert-butyl-1,3-dimethylbenzene are foundational to its application
in scientific research and development. While comprehensive experimental data for this
specific isomer may not be as readily available as for its counterparts, this guide establishes
the authoritative framework for its characterization. By employing the detailed, validated
protocols for determining boiling point, density, and refractive index, researchers can generate
reliable, high-quality data. Adherence to these standardized methods ensures the integrity and
reproducibility of experimental outcomes, which is the cornerstone of scientific advancement.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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